Cas no 625115-91-5 (6-Amino-1H-indole-3-carbonitrile)

6-Amino-1H-indole-3-carbonitrile is a heterocyclic organic compound featuring an indole core substituted with an amino group at the 6-position and a cyano group at the 3-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its electron-rich aromatic system and functional groups enable diverse reactivity, facilitating applications in cross-coupling reactions, cyclizations, and derivatizations. The compound’s high purity and stability under standard conditions ensure reliable performance in research and industrial settings. Its utility in medicinal chemistry is underscored by its role as a precursor for indole-based scaffolds, often employed in drug discovery programs targeting CNS and antimicrobial agents.
6-Amino-1H-indole-3-carbonitrile structure
625115-91-5 structure
Product Name:6-Amino-1H-indole-3-carbonitrile
CAS No:625115-91-5
MF:C9H7N3
MW:157.171981096268
MDL:MFCD12923944
CID:956770
PubChem ID:44410464
Update Time:2025-06-09

6-Amino-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-1H-indole-3-carbonitrile
    • 1H-Indole-3-carbonitrile,6-amino-(9CI)
    • 6-amino-3-cyanoindole
    • FC0219
    • MFCD12923944
    • SCHEMBL394651
    • 625115-91-5
    • BS-17348
    • A1-08599
    • AKOS015896799
    • CS-0131022
    • DB-296469
    • DTXSID20658784
    • VWEPNRNPXXROIV-UHFFFAOYSA-N
    • CHEMBL380722
    • MDL： MFCD12923944
    • Inchi： 1S/C9H7N3/c10-4-6-5-12-9-3-7(11)1-2-8(6)9/h1-3,5,12H,11H2
    • InChI Key： VWEPNRNPXXROIV-UHFFFAOYSA-N
    • SMILES： N1C=C(C#N)C2C=CC(=CC1=2)N

Computed Properties

  • Exact Mass: 157.06400
  • Monoisotopic Mass: 157.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65.6A^2

Experimental Properties

  • Density: 1.33
  • PSA: 65.60000
  • LogP: 2.20298

6-Amino-1H-indole-3-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Amino-1H-indole-3-carbonitrile Pricemore >>

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Chemenu
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Chemenu
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